Cas no 7388-09-2 (4-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]morpholin-4-ium chloride)

• Product Name: 4-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]morpholin-4-ium chloride
• CAS No: 7388-09-2
• MF: C₁₄H₁₈ClNO₂S
• MW: 299.81622171402
• CID: 1767673
• PubChem ID: 23869
• Update Time: 2025-04-21

4-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]morpholin-4-ium chloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]morpholin-4-ium chloride
• 7388-09-2
• alpha-(Morpholinomethyl)benzo(b)thiophene-3-methanol hydrochloride
• BENZO(b)THIOPHENE-3-METHANOL, alpha-(MORPHOLINOMETHYL)-, HYDROCHLORIDE

• Inchi： 1S/C14H17NO2S.ClH/c16-13(9-15-5-7-17-8-6-15)12-10-18-14-4-2-1-3-11(12)14;/h1-4,10,13,16H,5-9H2;1H
• InChI Key： SKZHSRQBESRMRN-UHFFFAOYSA-N
• SMILES： [Cl-].S1C2C=CC=CC=2C(=C1)C(C[NH+]1CCOCC1)O

Computed Properties

• Exact Mass: 280.9339
• Monoisotopic Mass: 299.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2

Experimental Properties

• Boiling Point: 439.5°C at 760 mmHg
• Flash Point: 219.6°C
• PSA: 35.03